Cas no 20937-45-5 (N-(1-benzylcyclopentyl)formamide)

• Product name: N-(1-benzylcyclopentyl)formamide
• CAS No: 20937-45-5
• MF: C₁₃H₁₇NO
• MW: 203.28018
• CID: 1397157
• PubChem ID: 30380

N-(1-benzylcyclopentyl)formamide Chemical and Physical Properties

Names and Identifiers

• N-(1-benzylcyclopentyl)formamide
• DTXSID60175102
• AKOS005065406
• FORMAMIDE, N-(1-(PHENYLMETHYL)CYCLOPENTYL)-
• BRN 3049614
• SCHEMBL8070720
• N-(1-(Phenylmethyl)cyclopentyl)formamide
• 20937-45-5

• Inchi： InChI=1S/C13H17NO/c15-11-14-13(8-4-5-9-13)10-12-6-2-1-3-7-12/h1-3,6-7,11H,4-5,8-10H2,(H,14,15)
• InChI Key： HPHAVTMDTFROSG-UHFFFAOYSA-N
• SMILES： C1CCC(C1)(CC2=CC=CC=C2)NC=O

Computed Properties

• Exact Mass: 203.13111
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1Ų
• XLogP3: 2.6

Experimental Properties

• PSA: 29.1